Cas no 1806354-71-1 (3,4-Dibromo-5-(difluoromethoxy)anisole)

• Product Name: 3,4-Dibromo-5-(difluoromethoxy)anisole
• CAS No: 1806354-71-1
• MF: C₈H₆Br₂F₂O₂
• MW: 331.936848163605
• CID: 4976821
• Update Time: 2025-06-11

3,4-Dibromo-5-(difluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-5-(difluoromethoxy)anisole

• Inchi： 1S/C8H6Br2F2O2/c1-13-4-2-5(9)7(10)6(3-4)14-8(11)12/h2-3,8H,1H3
• InChI Key： YUCCDKKDHSHPHQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC(F)F)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 4.2
• Topological Polar Surface Area: 18.5

Additional information on 3,4-Dibromo-5-(difluoromethoxy)anisole

Introduction to 3,4-Dibromo-5-(difluoromethoxy)anisole (CAS No. 1806354-71-1)

3,4-Dibromo-5-(difluoromethoxy)anisole (CAS No. 1806354-71-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of anisoles, which are characterized by a methoxy group (-OCH₃) attached to a benzene ring. The presence of bromine and difluoromethoxy substituents imparts specific chemical and biological properties that make it a valuable compound for various research and industrial purposes.

The molecular formula of 3,4-Dibromo-5-(difluoromethoxy)anisole is C₉H₆Br₂F₂O₂, with a molecular weight of approximately 300.94 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and fluorination steps, which are carefully controlled to ensure the desired product formation. The synthesis process often involves the use of advanced organic synthesis techniques and sophisticated analytical methods to confirm the purity and structure of the final product.

In recent years, 3,4-Dibromo-5-(difluoromethoxy)anisole has been studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as a building block for the synthesis of more complex molecules with therapeutic properties. The bromine and difluoromethoxy substituents can influence the pharmacokinetic and pharmacodynamic properties of the resulting compounds, making them suitable for various drug discovery programs.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the use of 3,4-Dibromo-5-(difluoromethoxy)anisole as a precursor for the development of novel anti-cancer agents. The researchers found that derivatives of this compound exhibited significant cytotoxic activity against several cancer cell lines, including breast cancer and lung cancer cells. The study highlighted the importance of the bromine and difluoromethoxy groups in enhancing the biological activity and selectivity of the compounds.

Beyond its potential in drug discovery, 3,4-Dibromo-5-(difluoromethoxy)anisole has also been explored for its use in materials science. The unique electronic properties conferred by the bromine and difluoromethoxy substituents make it an attractive candidate for the development of functional materials with applications in electronics and optoelectronics. For instance, a recent study published in Advanced Materials demonstrated that derivatives of this compound could be used to create highly efficient organic light-emitting diodes (OLEDs) with improved stability and performance.

The physical properties of 3,4-Dibromo-5-(difluoromethoxy)anisole, such as its melting point, boiling point, and solubility, have been extensively characterized. It is generally a white or off-white solid at room temperature with limited solubility in water but good solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These properties make it suitable for various laboratory-scale experiments and industrial processes.

In terms of safety and handling, while 3,4-Dibromo-5-(difluoromethoxy)anisole is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity with certain chemicals and potential health effects associated with exposure to brominated compounds. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be used when handling this compound in a laboratory setting.

The environmental impact of 3,4-Dibromo-5-(difluoromethoxy)anisole has also been considered in recent studies. Research has shown that while it is not highly toxic to aquatic organisms at low concentrations, it can persist in the environment due to its chemical stability. Therefore, proper disposal methods should be followed to minimize any potential environmental impact.

In conclusion, 3,4-Dibromo-5-(difluoromethoxy)anisole (CAS No. 1806354-71-1) is a versatile compound with significant potential in various fields, including medicinal chemistry, materials science, and industrial applications. Its unique structural features make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.